![molecular formula C14H20ClNO2SSi B2360913 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride CAS No. 1803605-75-5](/img/structure/B2360913.png)
1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride
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Overview
Description
Tert-Butyldimethylsilyl chloride, often abbreviated as TBSCl or TBDMSCl, is a chlorosilane containing two methyl groups and a tert-butyl group . It is a colorless or white solid that is soluble in many organic solvents but reacts with water and alcohols . It is used as a versatile protecting reagent for alcohols, amines, amides, and various carboxylic acids .
Synthesis Analysis
The synthesis of tert-Butyldimethylsilyl chloride involves the reaction of dichlorodimethylsilane with tert-butyllithium in a pentane solution .Molecular Structure Analysis
The linear formula of tert-Butyldimethylsilyl chloride is (CH3)3CSi(CH3)2Cl . It has a molecular weight of 150.72 .Chemical Reactions Analysis
Tert-Butyldimethylsilyl chloride reacts with alcohols in the presence of base to give tert-butyldimethyl silyl ethers . These silyl ethers hydrolyze much more slowly than the trimethylsilyl ethers . It can also silylate terminal alkynes .Physical and Chemical Properties Analysis
Tert-Butyldimethylsilyl chloride is a white solid with a pungent, grassy odor . It has a melting point of 86–89 °C and a boiling point of 125 °C .Scientific Research Applications
Palladium-Catalyzed Heteroarylation : This compound is used in palladium-catalyzed coupling reactions, particularly for synthesizing 3-arylindoles. These reactions have shown good to excellent yields and are applied extensively in the preparation of 3-(2-pyridyl)indoles (Amat, Hadida, & Bosch, 1994).
Protecting Group in Deoxynucleosides : The tert-butyldimethylsilyl group, part of this compound, acts as a selective and versatile protecting group in nucleosides, particularly deoxynucleosides. It is stable under certain conditions and can be removed without affecting other commonly used protecting groups, thus facilitating the synthesis of protected deoxynucleosides (Ogilvie, 1973).
Efficient Sulfonation : This compound has been used in the efficient sulfonation of 1-phenylsulfonyl-1H-pyrroles and 1-phenylsulfonyl-1H-indoles. This process results in the direct synthesis of corresponding sulfonyl chlorides, which are key intermediates for various sulfonamide derivatives (Janosik et al., 2006).
Synthesis of β-Ketosulfones : In the field of green chemistry, the compound has been applied in the synthesis of β-ketosulfones using sulfonyl chlorides as a sulfur source. This represents a one-pot, environmentally friendly strategy (Xia et al., 2016).
Electrooxidative Metal-Free Sulfonylation : Another application is in the electrochemical α-sulfonylation of 1H-indole with arenesulfinates. This method is performed under metal-free conditions and tolerates a variety of functional groups. It is useful for synthesizing biologically active modulators (Feng et al., 2017).
Gas Chromatography-Mass Spectrometry Applications : It is also used in the preparation of tert-butyldimethylsilyl derivatives for gas chromatographic-mass spectrometric analysis. This application is significant in the analysis of specific marker compounds in the genus Allium (Tsuge, Kataoka, & Seto, 2002).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride is the hydroxyl groups present in various organic compounds . This compound acts as a protecting agent for these hydroxyl groups during organic synthesis .
Mode of Action
This compound interacts with its targets by reacting with the hydroxyl groups in the presence of a base to form tert-butyldimethyl silyl ethers . This reaction protects the hydroxyl groups from further reactions during the synthesis process .
Biochemical Pathways
The compound plays a crucial role in the synthesis of various organic compounds. It is involved in the formation of silyl ethers, which are intermediates in many biochemical pathways . These silyl ethers hydrolyze much more slowly than their counterparts, the trimethylsilyl ethers .
Pharmacokinetics
It is known that the compound is soluble in many organic solvents but reacts with water and alcohols . This suggests that its bioavailability may be influenced by the solvent used and the presence of water or alcohols.
Result of Action
The primary result of the action of this compound is the formation of tert-butyldimethyl silyl ethers . These ethers serve as protective groups for hydroxyl functionalities in organic synthesis, allowing for more complex reactions to take place without affecting the protected groups .
Action Environment
The action of this compound is influenced by environmental factors such as the presence of a base, water, or alcohols . The compound reacts violently with water , so it must be used in anhydrous conditions. Additionally, it is typically used in organic solvents, which can influence its reactivity and efficacy .
Properties
IUPAC Name |
1-[tert-butyl(dimethyl)silyl]indole-5-sulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO2SSi/c1-14(2,3)20(4,5)16-9-8-11-10-12(19(15,17)18)6-7-13(11)16/h6-10H,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLDOTFISJWLXOD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)N1C=CC2=C1C=CC(=C2)S(=O)(=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNO2SSi |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1803605-75-5 |
Source
|
Record name | 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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